Cas no 61671-45-2 (Ethanone, 1,1'-[1,2-ethanediylbis(thio-4,1-phenylene)]bis-)
61671-45-2 structure
Product Name:Ethanone, 1,1'-[1,2-ethanediylbis(thio-4,1-phenylene)]bis-
CAS No:61671-45-2
MF:C18H18O2S2
MW:330.464322566986
CID:470639
PubChem ID:71393552
Update Time:2025-04-19
Ethanone, 1,1'-[1,2-ethanediylbis(thio-4,1-phenylene)]bis- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1,1'-[1,2-ethanediylbis(thio-4,1-phenylene)]bis-
- 1-[4-[2-(4-acetylphenyl)sulfanylethylsulfanyl]phenyl]ethanone
- 61671-45-2
- DTXSID80815311
- 1,1'-[Ethane-1,2-diylbis(sulfanediyl-4,1-phenylene)]di(ethan-1-one)
-
- Inchi: 1S/C18H18O2S2/c1-13(19)15-3-7-17(8-4-15)21-11-12-22-18-9-5-16(6-10-18)14(2)20/h3-10H,11-12H2,1-2H3
- InChI Key: UBZUOUQBZQLDMC-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(C)=O)=CC=1)CCSC1C=CC(C(C)=O)=CC=1
Computed Properties
- Exact Mass: 330.07494
- Monoisotopic Mass: 330.07482216g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 84.7Ų
Experimental Properties
- PSA: 34.14
Ethanone, 1,1'-[1,2-ethanediylbis(thio-4,1-phenylene)]bis- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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